(3-Methylsulfonylthiophen-2-yl)methanamine;hydrochloride
Overview
Description
“(3-Methylsulfonylthiophen-2-yl)methanamine;hydrochloride”, also known as MTSM, is a chemical compound. Its CAS Number is 2248342-45-0 . The IUPAC name is (3-(methylsulfonyl)thiophen-2-yl)methanamine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H9NO2S2.ClH/c1-11(8,9)6-2-3-10-5(6)4-7;/h2-3H,4,7H2,1H3;1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound has a molecular weight of 227.74 . It is a powder at room temperature .Scientific Research Applications
Neurochemistry and Neurotoxicity of MDMA
A study discusses the neurochemistry and neurotoxicity of MDMA (Ecstasy), a compound related to amphetamines and hallucinogens like mescaline. This research highlights the compound's effects on serotonin levels in the brain and its potential for neurotoxicity, which may inform research on similar sulfonyl compounds (D. Mckenna & Stephen J. Peroutka, 1990).
PCB Metabolites in Humans
Another study evaluates the health effects of PCB metabolites, including methyl sulfone PCBs (MeSO2-PCBs), in humans. It discusses the environmental contaminants' interaction with the endocrine system and their potential health risks, which may be relevant for research on similar sulfonyl-containing compounds (N. Quinete et al., 2014).
Chemical Inhibitors of Cytochrome P450 Isoforms
A review on the selectivity of chemical inhibitors for Cytochrome P450 isoforms discusses their importance in drug metabolism and potential drug-drug interactions. Understanding the selectivity and mechanism of action of these inhibitors can be crucial for developing new therapeutic agents and studying drug metabolism (S. C. Khojasteh et al., 2011).
Environmental Estrogens and Methoxychlor
Research on methoxychlor, a pesticide with proestrogenic activity, outlines its metabolism to an active estrogenic form and its effects on fertility and development. This study could provide a basis for understanding the environmental and biological impacts of similar compounds (A. Cummings, 1997).
Safety and Hazards
properties
IUPAC Name |
(3-methylsulfonylthiophen-2-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2S2.ClH/c1-11(8,9)6-2-3-10-5(6)4-7;/h2-3H,4,7H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAXROXDVNPPCFH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(SC=C1)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClNO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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